Cas no 158712-22-2 (1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazole-4-carbaldehyde
• CAS No: 158712-22-2
• MF: C₁₃H₈F₆N₂O₂
• MW: 338.205244064331
• MDL: MFCD00243685
• CID: 3061034
• PubChem ID: 2775694
• Update Time: 2025-04-21

1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• <br>1-Methyl-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenoxy)-1H-pyrazole-4-c arbaldehyde
• 1-METHYL-3-(TRIFLUOROMETHYL)-5-[3-(TRIFLUOROMETHYL)PHENOXY]-1H-PYRAZOLE-4-CARBALDEHYDE
• 1-METHYL-3-(TRIFLUOROMETHYL)-5-[3-(TRIFLUOROMETHYL)PHENOXY]-1H-PYRAZOLE-4-CARBOXALDEHYDE
• 1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxaldehyde97%
• 1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoro-methyl)phenoxy]-1H-pyrazole-4-carbaldehyde
• 1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl -phenoxy]-1H-pyrazole-4-carboxaldehyde
• 1-Methyl-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenoxy)-1H-pyrazole-4-carbaldehyde
• AKOS005069181
• MFCD00243685
• 158712-22-2
• CS-0333976
• SCHEMBL9544900
• LVCVIYROIVOGBN-UHFFFAOYSA-N
• 1-methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]pyrazole-4-carbaldehyde
• 10F-356S
• 1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazole-4-carbaldehyde

• MDL： MFCD00243685
• Inchi： 1S/C13H8F6N2O2/c1-21-11(9(6-22)10(20-21)13(17,18)19)23-8-4-2-3-7(5-8)12(14,15)16/h2-6H,1H3
• InChI Key： LVCVIYROIVOGBN-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(N(C)N=1)OC1=CC=CC(C(F)(F)F)=C1)(F)F

Computed Properties

• Exact Mass: 338.04899647Da
• Monoisotopic Mass: 338.04899647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Melting Point: 81-82°C

1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazole-4-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT